Cas no 64267-12-5 (3-Benzoyl-7-methoxy Coumarin)

• Product Name: 3-Benzoyl-7-methoxy Coumarin
• CAS No: 64267-12-5
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• CID: 58168
• Update Time: 2025-10-29

3-Benzoyl-7-methoxy Coumarin Chemical and Physical Properties

Names and Identifiers

• 3-Benzoyl-7-methoxycoumarin
• 3-benzoyl-7-methoxychromen-2-one
• 3-Benzoyl-7-methoxy Coumarin

• Inchi： 1S/C17H12O4/c1-20-13-8-7-12-9-14(17(19)21-15(12)10-13)16(18)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： HYORIVUCOQKMOC-UHFFFAOYSA-N
• SMILES： O1C(C(C(C2C=CC=CC=2)=O)=CC2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 280.07400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Experimental Properties

• Color/Form: Not available
• Melting Point: 150-153 ºC
• PSA: 56.51000
• LogP: 3.03260
• Solubility: Not available

3-Benzoyl-7-methoxy Coumarin Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Benzoyl-7-methoxy Coumarin

Exploring the Versatility and Applications of 3-Benzoyl-7-methoxy Coumarin (CAS No. 64267-12-5)

3-Benzoyl-7-methoxy Coumarin, with the CAS number 64267-12-5, is a synthetic organic compound that belongs to the coumarin family, known for its unique photophysical and chemical properties. This compound features a benzoyl group attached to the 3-position of the coumarin core, combined with a methoxy substituent at the 7-position, enhancing its stability and functionality. As interest in fluorescent probes and organic synthesis intermediates grows, driven by advancements in biotechnology and materials science, this molecule has garnered attention for its potential in various high-tech applications. Researchers and industry professionals often search for terms like "coumarin derivatives uses", "photochemical properties of benzoyl coumarins", and "sustainable chemical synthesis", reflecting a broader trend toward eco-friendly and innovative materials. In this comprehensive overview, we delve into the characteristics, applications, and future prospects of 3-Benzoyl-7-methoxy Coumarin, aligning with current demands for detailed, scientifically-grounded information.

The chemical structure of 3-Benzoyl-7-methoxy Coumarin (CAS 64267-12-5) is characterized by a fused benzene and pyrone ring system, which imparts notable electronic properties. The benzoyl group at the 3-position introduces electron-withdrawing effects, while the methoxy group at the 7-position acts as an electron-donor, creating a push-pull system that enhances its fluorescence and reactivity. This molecular design makes it an excellent candidate for optical materials and sensor technologies, areas that are rapidly evolving due to increased interest in smart devices and environmental monitoring. Users frequently inquire about "how to synthesize coumarin-based compounds" or "applications of fluorescent dyes in bioimaging", highlighting the need for compounds with tailored photophysical attributes. The compound's stability under various conditions and its ability to undergo photochemical reactions without degradation make it a valuable asset in research laboratories focused on developing new photodynamic therapy agents or advanced material coatings. Moreover, its synthesis often involves green chemistry principles, addressing growing concerns over sustainable practices in the chemical industry.

In terms of applications, 3-Benzoyl-7-methoxy Coumarin finds extensive use in the field of analytical chemistry and materials science. Its strong fluorescence emission in the visible spectrum makes it ideal for designing fluorescent sensors that detect metal ions or biological molecules, a topic frequently searched as "coumarin sensors for environmental analysis". This aligns with global trends toward improving water quality and monitoring pollutants, where sensitive and selective probes are in high demand. Additionally, the compound serves as a key intermediate in organic synthesis for producing more complex molecules used in pharmaceuticals and agrochemicals, though it is not directly involved in drug formulation itself. Searches like "role of coumarins in organic synthesis" underscore the interest in multifunctional building blocks that facilitate innovative chemical processes. Beyond academia, industries leverage its properties for developing UV-absorbing materials and light-emitting devices, contributing to advancements in renewable energy technologies such as solar cells, where efficiency and durability are critical factors.

The market dynamics for 3-Benzoyl-7-methoxy Coumarin are influenced by its niche yet growing demand in research and development sectors. With the rise of biotechnology startups and increased funding for material innovation, compounds like this are seeing heightened interest, as evidenced by search queries such as "buy 3-Benzoyl-7-methoxy Coumarin for research" or "suppliers of specialty chemicals". The compound is typically produced through controlled synthetic routes that emphasize purity and yield, catering to laboratories that require high-grade materials for precise experiments. Environmental and safety considerations are paramount, with manufacturers adhering to regulations that ensure responsible handling and disposal, though it is not classified under hazardous categories. This focus on safety resonates with user concerns about "eco-friendly chemical alternatives", a hot topic in today's discourse on sustainable development. As artificial intelligence and machine learning tools become more integrated into chemical research, predictive models are being used to optimize the synthesis and application of such compounds, further driving innovation and accessibility.

Looking ahead, the future of 3-Benzoyl-7-methoxy Coumarin appears promising, with potential expansions into emerging fields like nanotechnology and personalized medicine. Its ability to function as a photoinitiator in polymer chemistry opens doors for creating smart materials that respond to light, a area often searched as "light-responsive materials applications". Moreover, as the scientific community continues to explore green chemistry initiatives, this compound's role in reducing waste and energy consumption during synthesis could become more prominent. Researchers are also investigating its use in bio-based coatings and renewable energy storage, topics that align with global efforts to combat climate change. For instance, queries like "coumarin derivatives in solar energy" reflect a growing intersection between organic chemistry and sustainability. By staying abreast of these trends, stakeholders can harness the full potential of 3-Benzoyl-7-methoxy Coumarin (CAS 64267-12-5), ensuring it remains a valuable tool in advancing technology while adhering to ethical and environmental standards.

In conclusion, 3-Benzoyl-7-methoxy Coumarin (CAS 64267-12-5) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structural features enable diverse applications, from fluorescence-based detection systems to innovative material designs, addressing contemporary challenges in health, environment, and technology. By integrating insights from frequent search trends such as "advanced organic synthesis techniques" and "sustainable chemical products", this overview highlights the compound's relevance in today's fast-evolving landscape. As research progresses, continued exploration of its properties and uses will likely uncover new opportunities, solidifying its position as a key player in the realm of specialty chemicals. For those seeking detailed information or procurement options, reliable sources and certified suppliers are essential to ensure quality and compliance with industry standards.